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Compound of Interest

Compound Name: 3-bromobenzene-1,2-diol

Cat. No.: B077559 Get Quote

This technical guide provides a comprehensive overview of 3-bromobenzene-1,2-diol, a
halogenated aromatic compound with significant applications in organic synthesis, medicinal

chemistry, and material science.[1] It serves as a versatile building block for constructing more

complex molecules, including pharmaceutical intermediates and functionalized organic

compounds.[1]

Nomenclature
IUPAC Name: 3-bromobenzene-1,2-diol[2][3]

Synonyms: A variety of synonyms are used to refer to this compound, including:

3-Bromocatechol[2][3][4]

3-bromopyrocatechol[2][3]

1,2-Benzenediol, 3-bromo-[2][3]

3-BROMO-1,2-BENZENEDIOL[2][3]

1-Bromo-2,3-dihydroxybenzene[3]

2,3-dihydroxy-bromobenzene[3]

Chemical and Physical Properties
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The key quantitative data for 3-bromobenzene-1,2-diol are summarized in the table below for

easy reference and comparison.

Property Value Source

Molecular Formula C6H5BrO2 [2][3][5][6]

Molecular Weight 189.01 g/mol [4][5]

CAS Number 14381-51-2 [2][3][5]

Melting Point 40-41 °C [7][8]

Boiling Point 243 °C [7][8]

Density 1.844 g/cm³ [7][8]

Flash Point 101 °C [7]

pKa 8.26 ± 0.10 (Predicted) [8]

Appearance
White to gray to brown powder

or needle-like crystals
[8][9]

Solubility
Soluble in organic solvents;

sparingly soluble in water
[9][10]

Storage
Inert atmosphere, Room

Temperature
[4][7][8]

Experimental Protocols
Synthesis of 3-bromobenzene-1,2-diol from 2-bromo-6-methoxyphenol[5][10]

This protocol details a common method for the synthesis of 3-bromocatechol.

Materials:

2-bromo-6-methoxyphenol (8.00 g, 39.4 mmol)

Anhydrous dichloromethane (40 mL)
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Boron tribromide (1 M in dichloromethane, 43.1 mmol, 43.0 mL)

Ice water

Magnesium sulfate (anhydrous)

Procedure:

Dissolve 2-bromo-6-methoxyphenol in anhydrous dichloromethane in a suitable reaction

vessel.

Cool the solution to -78 °C using a dry ice/acetone bath.

Slowly add boron tribromide (1 M in dichloromethane) to the cooled solution.

After the addition is complete, allow the reaction mixture to stir at room temperature for 1

hour.

Pour the reaction mixture into ice water and continue to stir for 30 minutes.

Perform an extraction with dichloromethane (3 x 30 mL).

Combine the organic layers and dry with anhydrous magnesium sulfate.

Concentrate the solution under reduced pressure to yield the product as a brownish oil

(Expected yield: ~6.90 g, 93%).[5]

Analysis:

Thin Layer Chromatography (TLC): An Rf value of 0.2 is observed using a mobile phase of

toluene/ethyl acetate (9:1).[5][10]

1H NMR (in CDCl3): δH 5.60 (1H, broad s, OH), 5.69 (1H, broad s, OH), 6.72 (1H, dd, J 8.1,

8.1 Hz), 6.87 (1H, dd, J 1.5, 8.1 Hz), 7.00 (1H, dd, J 1.5, 8.1 Hz).[5][10]

13C NMR (in CDCl3): δC 109.5, 114.9, 121.9, 123.3, 140.3, 144.5.[5][10]
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Synthesis Workflow for 3-bromobenzene-1,2-diol

Start: 2-bromo-6-methoxyphenol
in anhydrous CH2Cl2 Cool to -78 °C Add BBr3 (1M in CH2Cl2) Stir at room temperature

for 1 hour Quench with ice water Extract with CH2Cl2 (3x) Dry organic layer
(anhydrous MgSO4) Concentrate End Product:

3-bromobenzene-1,2-diol

Click to download full resolution via product page

Caption: Synthesis workflow of 3-bromobenzene-1,2-diol.

Precursor Relationships for 3-bromobenzene-1,2-diol Synthesis

3-bromobenzene-1,2-diol

2-Bromo-6-methoxyphenol 3-Bromo-2-hydroxybenzaldehyde 1-Bromo-2,3-dimethoxybenzene 2-Bromophenol Catechol 3-Bromophenol Bromobenzene

Click to download full resolution via product page

Caption: Precursors for the synthesis of 3-bromobenzene-1,2-diol.

Applications and Significance
3-bromobenzene-1,2-diol is a compound of interest in several scientific and industrial

domains:

Pharmaceutical and Agrochemical Intermediate: It serves as a crucial intermediate in the

synthesis of various drugs and agrochemicals.[8][10]

Organic Synthesis: Its structure makes it a valuable building block for creating complex

organic molecules, including analogs of natural products and other functionalized

compounds.[1]

Medicinal Chemistry: This compound is utilized in the development of new drug candidates,

with its structure contributing to potential therapeutic activities, including antimicrobial,

antiviral, and anticancer effects.[1]
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Material Science: It finds applications in the design of specialty chemicals, dyes, and

pigments.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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